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Compound of Interest

Oxan-4-ylmethyl!
Compound Name:
methanesulfonate

Cat. No.: B1283426

This technical guide provides comprehensive information on the chemical and physical
properties, safety, and a detailed experimental protocol for the synthesis of Oxan-4-ylmethyl
methanesulfonate. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic synthesis.

Chemical and Physical Properties

Oxan-4-ylmethyl methanesulfonate, a key intermediate in various organic syntheses,
possesses the following properties:
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Property Value Reference
CAS Number 132291-95-3 [1]
4-

(Methanesulfonyloxymethyl)tet
Synonym(s) rahydropyran, (Tetrahydro-2H- [1]

pyran-4-yl)methyl

methanesulfonate

Molecular Formula C7H1404S Calculated
Molecular Weight 194.25 g/mol [1]
Physical State Solid [2]
Purity >95% [1]

Safety Information

It is crucial to handle Oxan-4-ylmethyl methanesulfonate with appropriate safety precautions
due to its potential hazards.
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Hazard Statement GHS Classification Precautionary Statements

P270: Do not eat, drink or
Harmful if swallowed H302 smoke when using this

product.

P280: Wear protective
Harmful in contact with skin H312 gloves/protective clothing/eye

protection/face protection.

P264: Wash all exposed
Causes skin irritation H315 external body areas thoroughly

after handling.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

Causes serious eye irritation H319 .
Remove contact lenses, if
present and easy to do.
Continue rinsing.

P261: Avoid breathing
. dust/fumes. P271: Use only
Harmful if inhaled H332

outdoors or in a well-ventilated

area.

P261: Avoid breathing
) S dust/fumes. P271: Use only
May cause respiratory irritation ~ H335 ) )
outdoors or in a well-ventilated

area.

Data sourced from Apollo Scientific.[1][2]

Experimental Protocols
Synthesis of Oxan-4-ylmethyl methanesulfonate
This protocol details the synthesis of Oxan-4-ylmethyl methanesulfonate from (Oxan-4-

yl)methanol. The methodology is adapted from the synthesis of the similar compound,
tetrahydro-2H-pyran-4-yl methanesulfonate.[3][4]
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Materials:

(Oxan-4-yl)methanol (also known as (Tetrahydro-2H-pyran-4-yl)methanol)

Methanesulfonyl chloride (MsCI)

Triethylamine (TEA)

Dichloromethane (DCM)

Deionized water

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve (Oxan-4-yl)methanol in dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine to the cooled solution, followed by the slow, dropwise addition of
methanesulfonyl chloride.

After the complete addition of methanesulfonyl chloride, allow the reaction mixture to
gradually warm to room temperature and stir for 16 hours.

Upon completion of the reaction (which can be monitored by thin-layer chromatography),
transfer the reaction mixture to a separatory funnel.

Wash the organic phase sequentially with deionized water and brine.
Dry the organic layer over anhydrous magnesium sulfate.
Filter the mixture to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.
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¢ The crude Oxan-4-yImethyl methanesulfonate can be further purified by recrystallization or
column chromatography if necessary.

Workflow and Diagrams

Synthesis Workflow of Oxan-4-ylmethyl methanesulfonate

The following diagram illustrates the key steps in the synthesis of Oxan-4-ylmethyl
methanesulfonate.

Reactants

(Oxan-4-yl)methanol Methanesulfonyl Chloride Triethylamine

Reaction wd Workup

Reaction in Dichloromethane at 0°C to RT

Aqueous Workup (Water and Brine Wash)

Drying with Anhydrous MgSO4

Concentration under Reduced Pressure

Product

Oxan-4-ylmethyl methanesulfonate
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Click to download full resolution via product page

Synthesis Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Oxan-4-ylmethyl
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number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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